Cas no 1524249-76-0 (3-(2,3-difluorophenyl)-3-methylbutanoic acid)

• Product Name: 3-(2,3-difluorophenyl)-3-methylbutanoic acid
• CAS No: 1524249-76-0
• MF: C₁₁H₁₂F₂O₂
• MW: 214.208590507507
• CID: 6559809
• PubChem ID: 81004043
• Update Time: 2024-03-01

3-(2,3-difluorophenyl)-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2,3-difluorophenyl)-3-methylbutanoic acid
• AKOS019573003
• 1524249-76-0
• EN300-1847156

• Inchi： 1S/C11H12F2O2/c1-11(2,6-9(14)15)7-4-3-5-8(12)10(7)13/h3-5H,6H2,1-2H3,(H,14,15)
• InChI Key： XTEUATXXQWMZSN-UHFFFAOYSA-N
• SMILES： FC1C(=CC=CC=1C(C)(C)CC(=O)O)F

Computed Properties

• Exact Mass: 214.08053595g/mol
• Monoisotopic Mass: 214.08053595g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids Phenylpropanoic acids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids